Cas no 866042-58-2 (2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile)

• Product Name: 2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile
• CAS No: 866042-58-2
• CID: 4662542
• Update Time: 2025-05-24

2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile

Computed Properties

• Exact Mass: 204.02
• Monoisotopic Mass: 204.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile

Introduction to 2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile (CAS No. 866042-58-2)

2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile, identified by its CAS number 866042-58-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its versatile structural framework and potential applications in the development of novel therapeutic agents. The presence of both chloro and nitrile substituents on a benzene ring, coupled with a 1H-1,2,4-triazol moiety, imparts unique reactivity and functionality that make it a valuable intermediate in synthetic chemistry.

The< strong>1H-1,2,4-triazol ring is a well-known heterocyclic scaffold that has been extensively studied for its biological activity. It is commonly found in various pharmaceuticals and agrochemicals due to its ability to interact with biological targets in multiple ways. In the case of 2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile, the triazolyl group is attached to a benzene ring that is further functionalized with a chloro substituent at the 2-position and a nitrile group at the 6-position. This specific arrangement enhances the compound's potential as a building block for more complex molecules.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The< strong>1H-1,2,4-triazol moiety, in particular, has been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this scaffold into other molecules has led to the development of several promising drug candidates. The< strong>2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile structure represents an excellent example of how functional groups can be strategically placed to enhance biological activity.

The chloro and nitrile groups in< strong>2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile contribute significantly to its reactivity. The chloro group can participate in nucleophilic substitution reactions, allowing for further derivatization of the molecule. The nitrile group can be hydrolyzed to form a carboxylic acid or reduced to form an amine, providing additional synthetic pathways. These features make< strong>2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile a versatile intermediate for the synthesis of various pharmacophores.

In the context of drug development, the< strong>benzonitrile core is particularly interesting. Benzonitriles have been widely used in the synthesis of bioactive molecules due to their stability and ease of functionalization. They can serve as pharmacophores or be converted into other functional groups through various chemical transformations. The combination of these features in< strong>2-chloro-6-(1H-1,2,4-triazol-1-yl)benzonitrile makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of< strong>2-chloro-6-(1H-1,2,4-triazol)-yl benzonitrile involves several key steps that highlight its complexity and synthetic utility. Initially, the< strong>triazole ring is formed through a cycloaddition reaction between an azide and an alkene. This step is followed by halogenation at the 2-position of the benzene ring using appropriate halogenating agents. Finally, nucleophilic substitution at the 6-position introduces the nitrile group. Each step requires careful optimization to ensure high yield and purity.

The< strong>CAS number 86604258tself provides a unique identifier for this compound and facilitates its recognition in scientific literature and databases. This standardized numbering system is crucial for ensuring consistency across different research groups and industries. The CAS number also aids in regulatory compliance and patent applications by providing a definitive reference to the compound.

The biological activity of< strong>86604374291234567 (CAS No.)-derived compounds has been extensively studied in recent years. Researchers have focused on developing derivatives that exhibit enhanced potency and selectivity for specific biological targets. The< strong>CAS registry number 86604374291234567 (CAS No.)tself serves as a reference point for these studies.

The< strong>CAS registry number 86604374291234567 (CAS No.)tself plays a critical role in ensuring that researchers are referring to the same compound across different studies and publications. This consistency is essential for reproducibility in scientific research and for facilitating collaboration between different research groups.

In conclusion,< strong>CAS no 86604374291234567 (CAS No.)< strong>CAS no 86604374291234567 (CAS No.)< strong>CAS no 86604374291234567 (CAS No.)tself represents an important intermediate in pharmaceutical chemistry with significant potential for further development.< Strong>CAS no 86604374291234567 (CAS No.)tselftself will continue to be explored for its applications in drug discovery and other areas where complex molecular structures are required.